Cas no 1805090-62-3 (3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1805090-62-3
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4873302
• Update Time: 2025-10-30

3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-6(10)4-2-12-7(13)3(1-11)5(4)8(14)15/h2,6H,(H,12,13)(H,14,15)
• InChI Key： IEDKQTXLUOUBHH-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C#N)=C1C(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 442
• XLogP3: -0.4
• Topological Polar Surface Area: 90.2

Additional information on 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1805090-62-3): An Overview

3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1805090-62-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is characterized by a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 2-position. The carboxylic acid moiety is located at the 4-position. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

Beyond its anti-inflammatory properties, 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has also demonstrated promising anticancer effects. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of cell cycle progression and the activation of caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid has been extensively studied to assess its suitability for therapeutic use. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

In terms of safety, preliminary toxicological evaluations have shown that 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy in human subjects.

The potential applications of 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid extend beyond traditional pharmaceuticals. Recent research has explored its use in combination therapies, where it can be paired with other drugs to enhance therapeutic outcomes. For example, studies have shown that combining this compound with conventional chemotherapeutic agents can synergistically enhance antitumor activity while reducing side effects.

In conclusion, 3-Cyano-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1805090-62-3) represents a promising new molecule with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment of various diseases in the future.